Cas no 69603-81-2 (4-Pyridineethanethiol,1-oxide)

• Product Name: 4-Pyridineethanethiol,1-oxide
• CAS No: 69603-81-2
• MF: C₇H₉NOS
• MW: 155.217460393906
• CID: 526541
• PubChem ID: 269775
• Update Time: 2025-04-19

4-Pyridineethanethiol,1-oxide Chemical and Physical Properties

Names and Identifiers

• 4-Pyridineethanethiol,1-oxide
• 2-(1-oxidopyridin-1-ium-4-yl)ethanethiol
• 2-(1-oxidopyridin-4-yl)ethanethiol
• 2-(1-oxy-pyridin-4-yl)-ethanethiol
• 2-(4-Pyridyl)-1-ethanthiol-1-oxid
• AC1L6N73
• AC1Q221I
• AG-K-81313
• AR-1C6222
• CTK5D0584
• NSC114065
• NSC-114065
• DTXSID80296747
• 69603-81-2

• Inchi： 1S/C7H9NOS/c9-8-4-1-7(2-5-8)3-6-10/h1-2,4-5,10H,3,6H2
• InChI Key： MYCDMRYLTZPKBM-UHFFFAOYSA-N
• SMILES： SCCC1C=C[N+](=CC=1)[O-]

Computed Properties

• Exact Mass: 155.04057
• Monoisotopic Mass: 155.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 91.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 26.5Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 364.9°Cat760mmHg
• Flash Point: 174.5°C
• Refractive Index: 1.58
• PSA: 26.94
• LogP: 1.58740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinium derivatives